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Compound of Interest

Compound Name: Benzyl-dimethyl-phenyl-silane
CAS No.: 17938-20-4
Cat. No.: B3048673
Get Quote
. J

Executive Safety Summary

Benzyl-dimethyl-phenyl-silane (CAS: 17938-20-4) is a tetra-organosilane.[1] Unlike
chlorosilanes or hydrosilanes, it is chemically stable, non-corrosive, and does not react violently
with water or air.[1] However, due to its organic content, it must be treated as
flammable/combustible organic waste.[1]

CRITICAL WARNING - Chemical Identity Verification: Researchers often confuse Benzyl-
dimethyl-phenyl-silane with Benzyldimethylsilane (CAS: 1631-70-5) or Dimethylphenylsilane
(CAS: 766-77-8).[1]

o Target Compound (Stable): Benzyl-dimethyl-phenyl-silane (No Si-H bond). Treat as
organic solvent waste.

o High-Risk Lookalikes (Reactive): Compounds containing Si-H bonds (Hydrosilanes).[2]
These evolve explosive Hydrogen gas (Hz) upon contact with bases or protic solvents.

» Action: Verify the CAS number and structure before disposal. If the bottle indicates an Si-H
bond, follow the Reactive Silane Quenching protocol (See Section 3).[1]
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Chemical Identification & Properties

Benzyl-dimethyl-phenyl-

Benzyldimethylsilane (High

Property . ) .
silane (Target) Risk Confusion)
CAS Number 17938-20-4 1631-70-5
Structure Ph-CH:z-Si(Me)z-Ph Ph-CHz-SiH(Me)2
o Stable.[1] Inert to Reactive. Releases H2 with
Reactivity
water/alcohols. bases/water.
) Viscous Liquid / Low-melting o
Physical State Liquid

Solid

Flash Point

>100°C (Estimated,
Combustible)

~8°C (Flammable)

RCRA Code

Not Listed (Assign D001 if

flammable)

D001 (Ignitable), potentially

Reactive

Disposal Decision Matrix

Before proceeding, confirm the chemical identity to select the correct workflow.[1]
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Start: Identify Chemical
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CAS 17938-20-4 CAS 1631-70-5 or Si-H present
(Tetra-organosilane) (Hydrosilane)

Protocol B:

Controlled Quenching

Protocol A:
Organic Waste Stream

Neutralization

Licensed Waste Contractor
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Figure 1: Decision tree for selecting the safe disposal protocol based on chemical structure.

Detailed Disposal Protocols

Protocol A: Standard Disposal (For Benzyl-dimethyl-phenyl-silane)

Applicable for CAS 17938-20-4 and other stable tetra-alkyl/aryl silanes.[1]

Prerequisites:
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o PPE: Nitrile gloves, safety glasses, lab coat.[1]

o Container: High-Density Polyethylene (HDPE) or Glass waste container.
e Labeling: "Hazardous Waste - Organic Solvents (Non-Halogenated)."
Step-by-Step Procedure:

e Segregation: Do not mix with oxidizers (e.g., Nitric acid, Peroxides).[1] Segregate with other
non-halogenated organic solvents (e.g., Toluene, Hexane, Acetone).[1]

o Transfer: Pour the liquid directly into the designated organic waste container.

o Note: If the material is solid/viscous, dissolve in a minimal amount of acetone or toluene to
facilitate transfer.[1]

» Container Rinse: Triple-rinse the original bottle with acetone. Add the rinsate to the waste
container.

o Defacing: Deface the original label and mark "Empty" before discarding the glass bottle in
the glass recycling/trash (per local policy).

o Storage: Store waste container in a cool, ventilated flammables cabinet until pickup.

Protocol B: Quenching Reactive Impurities (Contingency)

Use this ONLY if you suspect the presence of reactive Si-H bonds (Hydrosilanes) or if the
chemical identity is ambiguous.

Mechanism: Hydrosilanes react with bases to produce hydrogen gas:

Safety Requirement: Perform in a functioning Fume Hood to vent Hz gas.

e Preparation: Prepare a solution of 10% NaOH or KOH in Methanol (or Ethanol).

« Dilution: Dilute the silane waste 1:10 in a non-reactive solvent like Toluene or Hexane.

e Controlled Addition:
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o Place the diluted silane in a round-bottom flask.
o Slowly add the caustic alcohol solution dropwise.

o Observation: Watch for bubbling (Hz evolution). If bubbling is vigorous, stop and let it cool.

e Completion: Continue addition until no further bubbling occurs. Stir for 1 hour.

o Disposal: The resulting mixture is now a stable organic/aqueous waste. Adjust pH to neutral
(pH 7-9) if required by your waste contractor, or dispose of as "Caustic Organic Waste."[1]

Regulatory Compliance (RCRA)

Proper classification ensures compliance with EPA regulations (40 CFR 261).

Waste Category Code Description

Applicable if the liquid has a

flash point < 60°C (140°F).
Ignitability D001 Even if high-boiling, treating as

D001 is the safest default for

organic silanes.[1]

Benzyl-dimethyl-phenyl-silane
Toxicity None is not a "P" or "U" listed acute

toxin.

Label must read "Hazardous

Waste" and list constituents
Labeling - (e.g., "95% Benzyl-dimethyl-

phenyl-silane, 5% Acetone").

[1]

Spill Management:

e Small Spill (<100mL): Absorb with vermiculite or sand. Scoop into a solid waste container.
Clean surface with acetone.

» Large Spill: Evacuate area. Eliminate ignition sources.[3][4] Contact EHS immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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